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Introduction

Brain Angiogenesis Inhibitor 1 (BAI1), also known as Adhesion G Protein-Coupled Receptor B1
(ADGRB1), is a versatile transmembrane protein with significant roles in a variety of
physiological and pathological processes. As a member of the adhesion G protein-coupled
receptor (GPCR) family, BAI1 is involved in the regulation of angiogenesis, phagocytosis of
apoptotic cells and gram-negative bacteria, synaptogenesis, and tumor suppression. Its
expression has been primarily identified in the brain, particularly in neurons and astrocytes, but
also on other cell types like macrophages. Given its diverse functions and implications in
diseases such as cancer and neurological disorders, the accurate quantification of BAI1
surface expression is crucial for advancing research and therapeutic development.

Flow cytometry provides a powerful platform for the precise and high-throughput analysis of
BAI1 surface expression on a single-cell level. This document offers detailed protocols and
application notes to guide researchers in the successful execution and interpretation of such
experiments.

Data Presentation: Quantitative Analysis of BAI1
Surface Expression
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The following table summarizes representative data on BAI1 surface expression across

different cell types, as determined by flow cytometry. Mean Fluorescence Intensity (MFI) is a

common metric for quantifying the abundance of a surface antigen.

Mean Fluorescence
Intensity (MFI) of

Cell Type Description L Reference
BAI1 Staining
(Arbitrary Units)
] Cultured rat )
Primary Neurons ) High
hippocampal neurons
] Cultured rat cortical )
Primary Astrocytes Moderate to High
astrocytes
Microglia Cultured rat microglia Low to Variable
Murine macrophage
J774 Macrophages ] Moderate
cell line
Human embryonic
HEK293T kidney cell line (BAI1- High N/A
transfected)
Human embryonic
HEK293T kidney cell line (mock-  Baseline/Negative N/A

transfected)

Note: MFI values are relative and can vary depending on the specific antibody, fluorophore,

instrument settings, and experimental conditions. Researchers should establish their own

baseline and comparative controls.

Experimental Protocols

This section provides a detailed methodology for the analysis of BAI1 surface expression using

flow cytometry.

Materials and Reagents

o Cells of Interest: (e.g., primary neurons, astrocytes, macrophages, or cell lines)
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Primary Antibody: A validated anti-BAI1 antibody suitable for flow cytometry (e.g., rabbit
polyclonal or mouse monoclonal targeting an extracellular domain of BAI1).

Secondary Antibody: Fluorochrome-conjugated secondary antibody specific for the host
species of the primary antibody (if the primary antibody is not directly conjugated).

Isotype Control: An antibody of the same isotype, concentration, and fluorochrome
conjugation as the primary antibody, but with no specificity for the target protein.

Flow Cytometry Staining Buffer: PBS with 1-2% BSA or 5% FBS and 0.1% sodium azide.
Cell Scrapers/Trypsin-EDTA: For harvesting adherent cells.

7-AAD or Propidium lodide (PI): For viability staining.

FACS Tubes: 5 mL polystyrene round-bottom tubes.

Flow Cytometer: Equipped with appropriate lasers and filters for the chosen fluorochromes.

Experimental Workflow Diagram
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 To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis of BAI1 Surface Expression]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7772858#flow-cytometry-analysis-of-bail-surface-
expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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